2-Amino-6-isopropylpyrimidine-4-carboxylic acid

• IUPAC Name: 2-amino-6-propan-2-ylpyrimidine-4-carboxylic acid
• InChI: InChI=1S/C8H11N3O2/c1-4(2)5-3-6(7(12)13)11-8(9)10-5/h3-4H,1-2H3,(H,12,13)(H2,9,10,11)
• InChI Key: WSYVZUXMZXAAMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC(=N1)N)C(=O)O
• Molecular Formula: C8H11N3O2
• DSSTOX Substance ID: DTXSID30650810
• Molecular Weight: 181.19 g/mol
• CAS RN: 938458-89-0

Description

2-Amino-6-isopropylpyrimidine-4-carboxylic acid (2-AIPC) is an organic compound belonging to the family of pyrimidine carboxylic acids. It is an important intermediate in the synthesis of a wide range of organic compounds, and is used for various applications in organic synthesis, pharmaceuticals, and biochemistry. 2-AIPC is a versatile and useful reagent for the synthesis of a variety of compounds, and is also used as a catalyst in a number of reactions.

Scientific Research Applications

1. Cocrystal Design and Characterization

Research involving similar compounds to 2-Amino-6-isopropylpyrimidine-4-carboxylic acid has been conducted in the design of cocrystals. For instance, studies on cocrystals involving 4-amino-5-chloro-2,6-dimethylpyrimidine with various carboxylic acids have been performed. These cocrystals were characterized using single-crystal X-ray diffraction, revealing insights into hydrogen bonding and molecular arrangement (Rajam et al., 2018).

2. Synthesis of Pyrimidine Derivatives

The synthesis of pyrimidine derivatives, including compounds structurally related to this compound, has been explored. These studies focus on the synthesis of various pyrimidine-6-carboxylic acids and their effects on specific enzymes, contributing to the understanding of pyrimidine chemistry and potential therapeutic applications (Baker & Jordaan, 1965).

3. Unnatural Amino Acid Applications

Research into similar pyrimidine compounds has included the development of unnatural amino acids for use in peptide synthesis. For example, studies on 2-Amino-4-pyrrolidinothieno[2,3-d]pyrimidine-6-carboxylic acid have shown its potential as a building block in the synthesis of peptidomimetics, offering applications in medicinal chemistry (Bissyris et al., 2005).

4. Supramolecular Chemistry and Isostructural Co-Crystals

Further studies have investigated the formation of isostructural co-crystals using aminopyrimidines and carboxylic acids. These studies contribute to the field of supramolecular chemistry by understanding molecular interactions and crystal formation (Ebenezer et al., 2011).

5. Infrared Spectroscopy and Molecular Orbital Calculations

Infrared spectroscopy and molecular orbital calculations have been employed to study the properties of 2-substituted-6-hydroxy-4-pyrimidine carboxylic acids. This research provides insights into bond polarizability, tautomerism, and hydrogen bond formation, enhancing the understanding of the structural and electronic properties of pyrimidine derivatives (Bogunovic et al., 2000).